Cas no 1781470-03-8 (tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate
• CAS No: 1781470-03-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 6281082
• PubChem ID: 84702071
• Update Time: 2025-06-11

tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate
• tert-butyl 2-[1-(methylamino)cyclopropyl]pyrrolidine-1-carboxylate
• 1781470-03-8
• EN300-1877975

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-5-6-10(15)13(14-4)7-8-13/h10,14H,5-9H2,1-4H3
• InChI Key： NPUGJXPNYDNTIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C1(CC1)NC)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate

Recent Advances in the Study of tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate (CAS: 1781470-03-8)

The compound tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate (CAS: 1781470-03-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the cyclopropyl and pyrrolidine moieties, make it a versatile scaffold for the development of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the synthesis of inhibitors for enzymes such as proteases and kinases, which are critical in diseases like cancer and neurodegenerative disorders.

One of the most notable advancements is the application of tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate in the development of small-molecule modulators of G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the ability to modulate their activity with high specificity is of great interest. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising binding affinity and selectivity for certain GPCR subtypes, suggesting potential therapeutic applications in cardiovascular and central nervous system diseases.

In addition to its role in drug discovery, recent research has also explored the pharmacokinetic properties of tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate. Studies have shown that the compound exhibits favorable metabolic stability and bioavailability, which are crucial for its development as a drug candidate. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that govern its biological activity, enabling the rational design of more potent and selective analogs.

Despite these promising findings, challenges remain in the optimization of tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate for clinical use. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its utility underscore its potential as a valuable tool in medicinal chemistry.

In conclusion, tert-butyl 2-1-(methylamino)cyclopropylpyrrolidine-1-carboxylate (CAS: 1781470-03-8) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its biological activity, pharmacokinetics, and safety profile will be essential to fully realize its potential in drug discovery and development. This brief highlights the current state of knowledge and underscores the need for further investigation to translate these findings into clinical applications.